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Introduction

Kresoxim-methyl is a broad-spectrum, mesostemic fungicide belonging to the strobilurin
class.[1][2][3] Developed from a natural compound found in the wood-decaying fungus
Strobilurus tenacellus, it offers protective, curative, and eradicative action against a wide array
of fungal pathogens.[3] Its mode of action involves the inhibition of mitochondrial respiration in
fungi, specifically by blocking the electron transport chain at the Cytochrome bcl complex
(Complex II1).[1][4] This disruption of energy production ultimately leads to fungal cell death.
This technical guide provides a comprehensive overview of the fungicidal activity spectrum of
Kresoxim-methyl, presenting quantitative data, detailed experimental protocols, and visual
representations of its mode of action and experimental workflows.

Spectrum of Fungicidal Activity

Kresoxim-methyl demonstrates efficacy against a broad range of economically important
fungal pathogens across various classes, including Ascomycetes, Basidiomycetes,
Deuteromycetes, and Oomycetes.[4] It is widely used in agriculture to control diseases on a
variety of crops.[5]

Quantitative Data on Fungicidal Efficacy

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b3119233?utm_src=pdf-interest
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13841-prs-kresoxim.pdf
https://m.made-in-china.com/product/Powdery-mildew-Fungicide-Kresoxim-Methyl-50-WDG-715990672.html
https://www.ishs.org/ishs-article/482_33
https://www.ishs.org/ishs-article/482_33
https://www.apvma.gov.au/sites/default/files/publication/13841-prs-kresoxim.pdf
https://apsjournals.apsnet.org/doi/pdf/10.1094/PDIS.1999.83.1.4
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://apsjournals.apsnet.org/doi/pdf/10.1094/PDIS.1999.83.1.4
https://www.researchgate.net/figure/Baseline-sensitivity-for-field-isolates-of-Botrytis-cinerea-to-kresoxim-methyl-in-the_tbl1_229983972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following tables summarize the in vitro efficacy of Kresoxim-methyl against several key
plant pathogenic fungi. The data is presented as ECso (Effective Concentration to inhibit 50% of
growth or germination) and MIC (Minimum Inhibitory Concentration) values.

Table 1: ECso Values of Kresoxim-methyl Against Various Fungal Pathogens
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Table 2: MIC and Percent Inhibition Data for Kresoxim-methyl
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Experimental Protocols
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Detailed methodologies are crucial for the accurate assessment of fungicidal activity. The
following sections provide step-by-step protocols for key in vitro assays.

Poisoned Food Technique

This method evaluates the effect of a fungicide on the mycelial growth of a fungus.

a. Principle: The test fungus is cultured on a growth medium (e.g., Potato Dextrose Agar - PDA)
that has been amended with the fungicide at various concentrations. The inhibition of mycelial
growth is measured relative to a control culture on a non-amended medium.[10][15]

b. Detailed Methodology:

» Preparation of Fungicide Stock Solution: Prepare a stock solution of Kresoxim-methyl in a
suitable solvent (e.g., dimethyl sulfoxide - DMSO or sterile distilled water).

o Preparation of Poisoned Media: Autoclave the growth medium (e.g., PDA) and allow it to
cool to approximately 45-50°C. Add the required aliquots of the fungicide stock solution to
the molten agar to achieve the desired final concentrations. Also, prepare a control medium
with the solvent alone.

e Pouring Plates: Pour the amended and control media into sterile Petri dishes and allow them
to solidify.

 Inoculation: Using a sterile cork borer, cut mycelial plugs (typically 5 mm in diameter) from
the actively growing margin of a young fungal culture. Place one plug, mycelial side down, in
the center of each agar plate.[10]

e Incubation: Incubate the plates at an optimal temperature for the test fungus (e.g., 25 + 2°C)
in the dark.

» Data Collection: Measure the colony diameter in two perpendicular directions at regular
intervals (e.g., every 24 hours) until the fungus in the control plate reaches the edge of the
plate.

 Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition (MGI) using
the following formula: MGI (%) = [(dc - dt) / dc] x 100 Where:
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o dc = average diameter of the fungal colony in the control plate

o dt = average diameter of the fungal colony in the treated plate

Leaf Disc Bioassay

This assay is used to assess the efficacy of a fungicide in protecting host tissue from fungal
infection.

a. Principle: Leaf discs from a susceptible host plant are treated with the fungicide and then
inoculated with the target pathogen. The level of disease development is assessed after an
incubation period.[18][19]

b. Detailed Methodology:

e Plant Material: Grow healthy, susceptible host plants under controlled conditions. Select
young, fully expanded leaves for the assay.

e Fungicide Treatment: Prepare a series of fungicide dilutions. Dip the leaf discs (typically 1-2
cm in diameter) in the fungicide solutions for a specified time (e.g., 30 seconds) or spray the
solutions onto the leaf surface until runoff. Allow the discs to air dry. Control discs are treated
with water or solvent only.

 Inoculation: Prepare a spore suspension of the pathogen of a known concentration (e.g., 1 X
10° spores/mL). Place a drop of the spore suspension onto the center of each leaf disc.

 Incubation: Place the inoculated leaf discs in a humid chamber (e.g., a Petri dish with moist
filter paper) and incubate under conditions favorable for disease development (e.g., specific
temperature and light/dark cycle).[18]

o Disease Assessment: After a suitable incubation period (e.g., 5-10 days), assess the disease
severity on each disc. This can be done visually by estimating the percentage of the disc
area covered by lesions or sporulation.

» Data Analysis: Calculate the percentage of disease control for each fungicide concentration
compared to the untreated control.
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Spore Germination Inhibition Assay

This assay determines the effect of a fungicide on the germination of fungal spores.

a. Principle: Fungal spores are incubated in a solution containing the fungicide, and the
percentage of germinated spores is determined microscopically.[12][20][21]

b. Detailed Methodology:

e Spore Suspension Preparation: Harvest spores from a fresh, sporulating culture of the
fungus and suspend them in sterile distilled water or a germination-promoting buffer. Adjust
the spore concentration to a desired level (e.g., 1 x 10° to 1 x 10° spores/mL) using a
hemocytometer.

e Fungicide Treatment: Prepare a range of fungicide concentrations. Mix the spore suspension
with the fungicide solutions in microtiter plates or on cavity slides. Include a control with no
fungicide.

 Incubation: Incubate the slides or plates in a humid chamber at an optimal temperature for
spore germination for a specific period (e.g., 6-24 hours).[21]

e Microscopic Observation: After incubation, place a drop of a stain that stops further
germination (e.g., lactophenol cotton blue) on the spore suspension. Observe at least 100
spores per replicate under a microscope. A spore is considered germinated if the germ tube
length is equal to or greater than the spore's diameter.[12]

» Calculation of Inhibition: Calculate the percentage of spore germination inhibition using the
following formula: Inhibition (%) =[1 - (Germination % in treatment / Germination % in
control)] x 100

Visualizations
Signaling Pathway and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the mode of
action of Kresoxim-methyl and the general workflows for the described experimental
protocols.
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Caption: Mode of action of Kresoxim-methyl in the fungal mitochondrial respiratory chain.
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Caption: General workflow for the Poisoned Food Technique.
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Caption: General workflow for the Leaf Disc Bioassay.
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Caption: General workflow for the Spore Germination Inhibition Assay.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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